Cas no 1394346-66-7 (2-Chloro-5-((2-fluoro-phenyl)amino)-benzoic acid)

• Product Name: 2-Chloro-5-((2-fluoro-phenyl)amino)-benzoic acid
• CAS No: 1394346-66-7
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 2140762
• Update Time: 2023-08-04

2-Chloro-5-((2-fluoro-phenyl)amino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-((2-fluoro-phenyl)amino)-benzoic acid
• 2-Chloro-5-((2-fluoro-phenyl)amino)-benzoic acid

• Inchi： 1S/C13H9ClFNO2/c14-10-6-5-8(7-9(10)13(17)18)16-12-4-2-1-3-11(12)15/h1-7,16H,(H,17,18)
• InChI Key： RRGJDNJPUAQCAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 5.1
• Topological Polar Surface Area: 49.3